BENGHE Foundational & Exploratory

Check Availability & Pricing

Decanedithiol CAS 1191-67-9 properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Decanedithiol

cat. No.: B8210547

An In-depth Technical Guide to 1,10-Decanedithiol (CAS 1191-67-9)

Audience: Researchers, scientists, and drug development professionals.

Abstract

1,10-Decanedithiol is a linear bifunctional alkanethiol that has garnered significant interest
within the scientific community for its utility as a molecular linker and its capacity to form highly
ordered self-assembled monolayers (SAMs) on noble metal surfaces. This technical guide
provides a comprehensive overview of the fundamental properties, synthesis, and key
applications of 1,10-decanedithiol, with a particular focus on its relevance in materials
science, nanotechnology, and as a tool for drug development research. The subsequent
sections will delve into its physicochemical characteristics, provide a detailed protocol for the
formation of SAMs, and discuss its role in nanoparticle functionalization, all supported by
authoritative references.

Core Physicochemical Properties

A thorough understanding of the intrinsic properties of 1,10-decanedithiol is essential for its
effective application in research and development. These properties dictate its behavior in
various solvents and its interaction with different substrates.

Nomenclature and Chemical Identifiers
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Property Value
IUPAC Name decane-1,10-dithiol[1]
1,10-Dimercaptodecane, Decamethylene-1,10-
Synonyms o
dithiol[2][3]
CAS Number 1191-67-9[2][3]

Molecular Formula

C10H22S2[1][2][3]

Molecular Weight

206.42 g/mol [4][5]

InChl Key

UOQACRNTVQWTFF-UHFFFAOYSA-N[5][6]

Canonical SMILES

SCCCCCcCcCceees[s][7]

Physical and Chemical Data

The physical and chemical characteristics of 1,10-decanedithiol are summarized in the table

below. Its solubility in organic solvents and insolubility in water are key considerations for its

use in solution-phase applications.[2]

Property Value
Appearance White to almost white powder or lump|[8]
Odor Stench[9]
Melting Point 17 °C[8]
Boiling Point 297.1 °C[4]
Density 0.950 g/ml[10]
Solubility Insoluble in water; Soluble in DMSO[4][6]
Vapor Pressure Not available
Refractive Index Not available
Synthesis and Reactivity
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While 1,10-decanedithiol is commercially available, an understanding of its synthesis can
provide insights into potential impurities. A common synthetic route involves the reaction of
1,10-dibromodecane with a sulfur nucleophile like thiourea, followed by hydrolysis.

The reactivity of 1,10-decanedithiol is dominated by its terminal thiol (-SH) groups. These
groups exhibit a strong affinity for noble metal surfaces, such as gold, silver, and platinum,
leading to the formation of stable metal-sulfur bonds. This is the foundational principle behind
the formation of self-assembled monolayers. Additionally, the thiol groups can undergo
oxidation to form disulfide bonds, which can be a factor in both its applications and its
degradation.[2]

Core Applications in Research and Drug
Development

The unique bifunctional nature of 1,10-decanedithiol makes it a versatile tool in various
scientific disciplines.

Self-Assembled Monolayers (SAMs)

One of the most prominent applications of 1,10-decanedithiol is in the formation of SAMs on
metal surfaces.[6] The strong interaction between the sulfur atoms and the metal substrate
drives the spontaneous organization of the molecules into a densely packed, ordered
monolayer.[6][11] The terminal thiol group that is not bound to the surface can then be used to
immobilize other molecules, such as proteins, DNA, or drug candidates, for various analytical
and biomedical applications.[6]

Experimental Protocol: Formation of a 1,10-Decanedithiol SAM on a Gold Surface

This protocol outlines the steps for creating a self-assembled monolayer of 1,10-decanedithiol
on a gold substrate.

Materials:
o Gold-coated substrate (e.g., silicon wafer, glass slide)

e 1,10-Decanedithiol (CAS 1191-67-9)
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e Absolute Ethanol

e Piranha solution (3:1 mixture of concentrated H2SO4 and 30% H202) - EXTREME CAUTION:
Piranha solution is highly corrosive and reactive. Handle with appropriate personal protective
equipment in a fume hood.

o Deionized water

» Nitrogen gas for drying

o Glass beakers and petri dishes
Procedure:

e Substrate Cleaning:

o Immerse the gold substrate in piranha solution for 5-10 minutes to remove organic
residues.

o Rinse the substrate extensively with deionized water, followed by a final rinse with
absolute ethanol.

o Dry the substrate under a gentle stream of nitrogen.
e Solution Preparation:
o Prepare a 1 mM solution of 1,10-decanedithiol in absolute ethanol.
» Monolayer Assembly:
o Immerse the cleaned and dried gold substrate into the 1,10-decanedithiol solution.

o Allow the self-assembly to proceed for 18-24 hours at room temperature in a covered
container to prevent solvent evaporation.

e Rinsing and Drying:
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o Remove the substrate from the solution and rinse thoroughly with absolute ethanol to
remove non-chemisorbed molecules.

o Dry the substrate again under a gentle stream of nitrogen.

The resulting surface will have a monolayer of 1,10-decanedithiol, with the outer thiol groups
available for further functionalization.

Nanoparticle Functionalization

In the field of drug delivery and diagnostics, 1,10-decanedithiol is used to functionalize
nanoparticles. The thiol groups can bind to the surface of metallic nanoparticles, creating a
stable coating. The exposed thiol groups on the nanopatrticle surface can then be used to
attach targeting ligands, drugs, or imaging agents. This allows for the creation of multifunctional
nanocarriers for targeted drug delivery and theranostics.

Nanoparticle Functionalization Workflow

1,10-Decanedithiol
(HS-(CHZ)IO-SH) Dﬂlg Molecule
+ Drug Molecule
+ Decanedithiol (Covalent Attachment Targeted Drug Delivery Vehicle
Gold Nanoparticle (Self-Assembly) g Functionalized Nanoparticle

Click to download full resolution via product page

Caption: Workflow for the functionalization of a gold nanoparticle with 1,10-decanedithiol for
targeted drug delivery.

Intermediate in Organic Synthesis

1,10-Decanedithiol serves as an important intermediate in organic synthesis, particularly in the
pharmaceutical and agrochemical industries.[2][7] Its two reactive thiol groups allow for the
construction of more complex molecules with specific biological activities.
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Safety and Handling

Proper handling of 1,10-decanedithiol is crucial to ensure laboratory safety.

Hazards: It is known to cause skin and serious eye irritation.[1][9] It also has a strong,
unpleasant odor.[9]

Precautions: Always handle this chemical in a well-ventilated fume hood.[9] Wear
appropriate personal protective equipment, including gloves, safety goggles, and a lab coat.

[°]

Storage: Store in a dry, dark place at 0-4 °C for the short term or -20 °C for long-term
storage.[6]

First Aid: In case of skin contact, wash off with plenty of soap and water.[9] If in eyes, rinse
cautiously with water for several minutes.[9] Seek medical attention if irritation persists.[9]

Conclusion

1,10-Decanedithiol is a versatile and valuable chemical for researchers and scientists in

various fields. Its ability to form well-defined self-assembled monolayers and functionalize

nanoparticles provides a powerful platform for surface engineering, biosensor development,

and targeted drug delivery. A comprehensive understanding of its properties and adherence to

safety protocols are paramount for its successful and safe application in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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